Lithium-9

• CAS No.: 14809-39-3
• Molecular Formula: Li
• Molecular Weight: 9.02679 g/mol
• IUPAC Name: lithium-9
• InChI: InChI=1S/Li/i1+2
• InChI Key: WHXSMMKQMYFTQS-NJFSPNSNSA-N
• SMILES: [Li]
• Isomeric SMILES: [9Li]
• Synonyms: 9Li radioisotope; Li-9 radioisotope; Lithium-9

Description

Lithium-9 (⁹Li) is a radioactive isotope of lithium that contains 3 protons and 6 neutrons in its atomic nucleus . It is an unstable, artificially produced nuclide with a short half-life of 178.3 milliseconds . This radioisotope undergoes decay primarily through two beta-minus (β⁻) pathways: approximately 49.2% of decays proceed to ⁹Be, while 50.8% involve beta-delayed neutron emission, resulting in ⁸Be . The study of ⁹Li is confined to academic and research contexts, serving as a crucial tool for advancing knowledge in nuclear physics . Its rapid decay and neutron emission characteristics make it valuable for investigating nuclear structure, decay processes, and for use in fundamental experiments. This product is supplied for the exclusive purpose of scientific research and is strictly labeled For Research Use Only . It is not intended for diagnostic, therapeutic, or any other human use.

Scientific Research Applications

Isotopic Properties of Lithium-9

This compound consists of three protons and six neutrons, making it one of the lighter isotopes of lithium. Its decay modes include:

Decay Mode	Daughter Nucleus	Probability	Decay Energy (MeV)
β⁻	$^9Be$	49.2%	13.60645(20)
β⁻, n	$^8Be$	50.8%	11.94192(19)

The instability of this compound limits its applications; however, it serves as a valuable subject for nuclear physics research, particularly in understanding nuclear reactions and decay processes .

Nuclear Physics Research

This compound is utilized in experimental nuclear physics to study the interactions between neutrons and light nuclei. Its production and decay characteristics provide insights into nuclear structure and the forces at play within atomic nuclei. Researchers have explored its use in neutron scattering experiments to better understand the behavior of nucleons in light nuclei .

Psychopharmacology

While this compound itself is not used therapeutically, lithium compounds have significant applications in treating mood disorders. Lithium carbonate and lithium citrate are well-documented treatments for bipolar disorder, with extensive studies showing their efficacy in stabilizing mood and reducing manic episodes . The exploration of lithium's neuroprotective properties has led to investigations into its potential benefits for neurodegenerative diseases like Alzheimer's .

Potential Antiviral Properties

Recent studies suggest that lithium may inhibit viral replication, including that of SARS-CoV-2, the virus responsible for COVID-19. A large-scale analysis indicated that patients taking lithium had a significantly reduced risk of contracting COVID-19 . Although these findings do not directly involve this compound, they highlight the broader relevance of lithium compounds in contemporary medical research.

Case Study 1: Lithium's Role in Bipolar Disorder

A comprehensive review analyzed the efficacy of lithium treatment across various studies involving bipolar disorder patients. The results indicated that lithium significantly improved mood stabilization compared to placebo treatments . This case study underscores the importance of lithium compounds in psychiatric medicine.

Case Study 2: Lithium's Neuroprotective Effects

Research exploring the neuroprotective effects of lithium has yielded promising results regarding its potential role in preventing cognitive decline associated with Alzheimer's disease. Clinical trials are ongoing to further investigate these effects and establish protocols for therapeutic use .

Comparison with Similar Compounds

Comparison with Similar Lithium Isotopes

Lithium-9 belongs to a family of lithium isotopes with distinct nuclear properties. Below is a comparative analysis:

Property	Lithium-6 (⁶Li)	Lithium-7 (⁷Li)	Lithium-8 (⁸Li)	This compound (⁹Li)	Lithium-11 (¹¹Li)
Half-life	Stable	Stable	839.4 ms	178.3 ms	8.75 ms
Natural Abundance	~7.5%	~92.5%	Synthetic	Synthetic	Synthetic
Production	Primordial/Big Bang	Primordial/Big Bang	Nuclear reactions	Cosmic-ray spallation	Nuclear reactions
Nuclear Structure	Stable core	Stable core	Unstable core	Core of ¹¹Li halo	Two-neutron halo
Applications	Neutron absorption	Nuclear coolant	Medical imaging	Neutrino detection	Exotic nucleus studies

Key Findings:

• Stability and Decay : this compound’s half-life is shorter than lithium-8 but longer than lithium-11, positioning it intermediately in decay dynamics .
• Nuclear Structure : this compound forms the core of lithium-11, a "halo nucleus" where two loosely bound neutrons orbit a compact ⁹Li core . This contrasts with lithium-6 and -7, which have tightly bound structures .
• Experimental Relevance: this compound is a background signal in neutrino detectors like Super-Kamiokande, necessitating advanced algorithms to distinguish its β⁻ + n decay from antineutrino interactions .

Comparison with Structurally Analogous Compounds

While this compound itself is an isotope, its behavior in compounds like this compound-borabicyclo[3.3.1]nonanate (Li-9-BBN) provides insights into its chemical reactivity. For example:

• Li-9-BBN: This organolithium compound selectively removes halogen atoms from tert-alkyl, benzyl, and allylic halides without affecting primary/secondary halides . In contrast, lithium aluminum hydride (LiAlH₄) reacts indiscriminately with most halides.
• Lithium-7 vs. This compound : In nuclear applications, lithium-7’s low neutron cross-section makes it ideal for reactor coolants , whereas this compound’s instability limits its use to specialized research (e.g., spallation product studies) .

Neutrino Detection

This compound is a major spallation product in water-Cherenkov detectors. Its β⁻ + n decay (with a 257 ms delayed coincidence signal) mimics inverse beta decay (IBD) events from antineutrinos, requiring machine learning algorithms to achieve >90% discrimination efficiency .

Exotic Nuclei Studies

The two-neutron halo structure of lithium-11, built on a this compound core, challenges traditional nuclear models. Experimental measurements of lithium-11’s radius (3.16 fm) reveal its similarity to heavier nuclei like sulfur-32, highlighting the unique role of this compound in halo formation .

Preparation Methods

Fundamental Isotopic Data

This compound occupies a unique position in the periodic table as a neutron-rich isotope with a mass number of 9. Its nuclear instability arises from the imbalance between protons and neutrons, leading to rapid decay via beta emission ($\beta^-$) and neutron emission ($\beta^-\text{-n}$). The decay pathways and associated energies are summarized in Table 1.

Table 1: Decay Modes of this compound

Decay Mode	Daughter Nucleus	Probability	Decay Energy (MeV)
$\beta^-$	$^9\text{Be}$	49.2%	13.60645(20)
$\beta^-\text{-n}$	$^8\text{Be}$	50.8%	11.94192(19)

The short half-life of $^9\text{Li}$ necessitates rapid synthesis and analysis techniques, often requiring specialized equipment such as cyclotrons or nuclear reactors.

Comparative Analysis with Neighboring Isotopes

This compound belongs to a family of lithium isotopes with varying neutron counts. For context, $^8\text{Li}$ (half-life: 838 ms) and $^{11}\text{Li}$ (half-life: 8.75 ms) exhibit distinct decay profiles, but $^9\text{Li}$ stands out for its near-equal branching ratio between $\beta^-$ and $\beta^-\text{-n}$ decay. This duality makes it a valuable case study for nuclear structure theories, particularly in understanding neutron halo formations and Borromean nuclei.

Synthesis Pathways for this compound

Challenges in Isolation and Purification

The preparation of $^9\text{Li}$ is complicated by its fleeting existence and the need for real-time detection systems. Key challenges include:

• Short Half-Life : The 178.3 ms half-life demands rapid separation from reaction byproducts, often requiring gas-phase extraction or recoil techniques.

• Contamination Risks : Concurrent production of other lithium isotopes (e.g., $^8\text{Li}$) necessitates precise energy tuning in bombardment reactions.

Research Applications and Academic Significance

Nuclear Physics Studies

This compound provides a unique window into nuclear shell models and the behavior of neutron-rich systems. Its decay properties help validate theoretical predictions about nuclear stability and reaction cross-sections .

Q & A

Q. What are the fundamental nuclear properties of Lithium-9, and how are they experimentally determined?

this compound (⁹Li) is a short-lived isotope with a half-life of 178.3 milliseconds, produced via nuclear bombardment reactions such as neutron irradiation or particle collisions . Key properties include its decay modes (e.g., β⁻ decay), nuclear spin, and binding energy. Experimental determination involves:

• Time-resolved detection systems : High-precision detectors (e.g., silicon strip detectors) measure decay chains in real-time, correlating decay events with known nuclear models.
• Mass spectrometry : Accelerator mass spectrometry (AMS) isolates ⁹Li from other isotopes, though its short half-life limits this method’s practicality .
• Cross-section measurements : Nuclear reactors or accelerators quantify ⁹Li production rates under specific neutron fluxes .

Q. What methodologies are commonly employed to measure the half-life of short-lived isotopes like this compound?

Half-life measurement requires rapid detection and statistical rigor:

• Decay curve analysis : Time-stamped decay events are plotted, and exponential fitting algorithms (e.g., maximum likelihood estimation) extract the half-life .
• Coincidence spectroscopy : Simultaneous detection of decay products (e.g., β⁻ particles and γ-rays) reduces background noise, improving accuracy .
• Monte Carlo simulations : Model stochastic decay processes to validate experimental uncertainties, particularly for isotopes with sub-second half-lives .

Advanced Research Questions

Q. How can researchers address contradictions in reported nuclear properties of this compound across different studies?

Discrepancies (e.g., half-life variations or branching ratios) arise from experimental setups or data interpretation. Methodological solutions include:

• Systematic error audits : Compare detector calibration protocols, environmental conditions (e.g., temperature), and neutron source purity .
• Collaborative benchmarking : Reproduce experiments across facilities (e.g., CERN, J-PARC) using standardized targets and detection systems .
• Meta-analysis frameworks : Apply Bayesian statistics to reconcile datasets, weighting studies by sample size and measurement precision .

Q. What advanced computational models are used to predict the decay pathways of this compound, and what are their limitations?

Theoretical models face challenges due to ⁹Li’s weakly bound neutron halo and three-body dynamics (core + two neutrons):

• Ab initio methods : Quantum Monte Carlo (QMC) and no-core shell models simulate nuclear forces but struggle with convergence for halo nuclei .
• Continuum discretized coupled-channels (CDCC) : Predicts breakup reactions but requires empirical input for core-neutron interactions .
• Limitations : Computational costs for large nucleon numbers and uncertainties in three-body force parametrization hinder predictive accuracy .

Q. How do detection techniques differentiate this compound decay events from similar background processes in particle physics experiments?

Signal-background discrimination is critical in experiments like neutrino detection:

• Unsupervised machine learning : Deep learning models (e.g., convolutional neural networks) isolate ⁹Li decay signals from backgrounds like cosmic rays or antineutrino interactions by training on spectral features .
• Pulse shape analysis : Scintillator detectors capture temporal profiles of light pulses, distinguishing ⁹Li’s β⁻ decay (sharper rise time) from slower processes .
• Multi-detector veto systems : Anti-coincidence shields reject events not originating from the target volume .

Methodological Notes

• Reproducibility : Detailed protocols for detector calibration and neutron flux measurement must be archived in supplementary materials .
• Ethical considerations : Adhere to radiation safety standards and transparently report uncertainties in public datasets .
• Interdisciplinary collaboration : Engage computational physicists, statisticians, and nuclear engineers to address multi-faceted challenges .